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Compound of Interest

Compound Name: Rsk4-IN-1

Cat. No.: B12429727 Get Quote

An In-depth Overview of the Potent and Selective RSK4 Inhibitor

This technical guide provides a comprehensive overview of Rsk4-IN-1, a potent inhibitor of

Ribosomal S6 Kinase 4 (RSK4). The information compiled herein, including its chemical

structure, physicochemical properties, and detailed experimental protocols, is intended to serve

as a valuable resource for researchers, scientists, and professionals engaged in drug discovery

and development.

Core Compound Information
Rsk4-IN-1 has emerged as a significant chemical tool for investigating the biological functions

of RSK4, a serine/threonine kinase implicated in a variety of cellular processes and disease

states.

Chemical Structure
The two-dimensional chemical structure of Rsk4-IN-1 is depicted below.

Rsk4-IN-1 Chemical Structure

Caption: 2D Chemical Structure of Rsk4-IN-1.

Physicochemical and Biological Properties
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A summary of the key quantitative data for Rsk4-IN-1 is presented in the table below, offering a

clear comparison of its fundamental properties.

Property Value Reference

IC50 9.5 nM --INVALID-LINK--

Molecular Formula C19H20F2N4O3 --INVALID-LINK--

Molecular Weight 390.38 g/mol --INVALID-LINK--

CAS Number 2755819-10-2 --INVALID-LINK--

SMILES

CC(C)

(C1=CN=C(N=C1N2C3CCCC

3)NC4=CC(F)=C(C(F)=C4)O)

OC2=O

--INVALID-LINK--

Appearance Solid (Off-white to light yellow) --INVALID-LINK--

Solubility
DMSO: 100 mg/mL (256.16

mM)
--INVALID-LINK--

Storage (Powder) -20°C for 3 years --INVALID-LINK--

Storage (In solvent) -80°C for 6 months --INVALID-LINK--

Biological Context and Signaling Pathway
RSK4 is a member of the p90 ribosomal S6 kinase family and functions as a downstream

effector of the Ras/ERK signaling pathway.[1] This pathway is a critical regulator of numerous

cellular processes, including cell growth, proliferation, and survival.[2] The constitutive

activation of RSK4 in some cellular contexts, independent of growth factor stimulation,

suggests it may have unique regulatory roles compared to other RSK isoforms.[3][4] The

inhibition of RSK4 by Rsk4-IN-1 provides a valuable tool to dissect its specific roles in these

complex signaling networks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b12429727?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC400469/
https://www.medchemexpress.com/Targets/Ribosomal%20S6%20Kinase%20(RSK)/rsk4.html
https://pubmed.ncbi.nlm.nih.gov/15632195/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/135/419/r8157dat.pdf
https://www.benchchem.com/product/b12429727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cell Membrane

Cytoplasm

Nucleus

Growth Factor

Receptor Tyrosine
Kinase (RTK)

Binds

Ras

Activates

Raf

Activates

MEK

Phosphorylates

ERK

Phosphorylates

RSK4

Phosphorylates

Transcription Factors

Phosphorylates

Rsk4-IN-1

Inhibits

Gene Expression
(Proliferation, Survival)

Regulates

Click to download full resolution via product page

Caption: The Ras/ERK/RSK4 signaling pathway and the inhibitory action of Rsk4-IN-1.
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Experimental Protocols
Detailed methodologies for key experiments involving the assessment of RSK4 activity and the

effects of its inhibition are provided below.

In Vitro RSK4 Kinase Assay (Radiometric)
This protocol describes a method to measure the kinase activity of RSK4 using a radioactive

isotope.

Materials:

Active RSK4 enzyme (e.g., Sigma-Aldrich, Cat. No. R8157)

Kinase Assay Buffer (25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl2,

5 mM EGTA, 2 mM EDTA)

Dithiothreitol (DTT), 1 M stock

Bovine Serum Albumin (BSA), 50 ng/µL solution

Kinase Dilution Buffer (Kinase Assay Buffer with 50 ng/µL BSA)

ATP, 10 mM stock solution

γ-³²P-ATP (1 mCi/100 µL)

Substrate peptide (e.g., KRRRLSSLRA), 1 mg/mL in water

Phosphocellulose P81 paper

1% Phosphoric acid solution

Scintillation counter and fluid

Procedure:

Prepare the complete Kinase Assay Buffer by adding DTT to a final concentration of 0.25

mM.
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Prepare the γ-³²P-ATP Assay Cocktail by mixing Kinase Assay Buffer, 10 mM ATP stock, and

γ-³²P-ATP.

Dilute the active RSK4 enzyme to the desired concentration using the Kinase Dilution Buffer.

In a microcentrifuge tube, combine the diluted RSK4 enzyme, substrate peptide solution, and

complete Kinase Assay Buffer.

To test the inhibitor, add varying concentrations of Rsk4-IN-1 (dissolved in DMSO) to the

reaction mixture. Include a DMSO-only control. The final DMSO concentration should not

exceed 1%.

Initiate the kinase reaction by adding the γ-³²P-ATP Assay Cocktail to bring the total reaction

volume to 25 µL.

Incubate the reaction mixture at 30°C for 15 minutes.

Stop the reaction by spotting 20 µL of the mixture onto a P81 phosphocellulose paper strip.

Wash the P81 paper strips three times for approximately 10 minutes each in 1% phosphoric

acid with gentle stirring.

Air dry the P81 paper and measure the incorporated radioactivity using a scintillation

counter.
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Caption: Workflow for a radiometric RSK4 kinase assay.
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In Vitro RSK4 Kinase Assay (Luminescence-based)
This protocol outlines a non-radioactive method to measure RSK4 kinase activity, which is

often preferred for high-throughput screening.

Materials:

Chemi-Verse™ RSK4 Kinase Assay Kit (BPS Bioscience, Cat. No. 79334) or similar, which

includes:

Recombinant RSK4

5x Kinase Buffer 1

500 µM ATP

RSK Substrate

ADP-Glo™ Kinase Assay (Promega, Cat. No. V6930)

White, opaque 96-well microplate

Microplate reader capable of measuring luminescence

Procedure:

Thaw all reagents on ice.

Prepare the 1x Kinase Buffer by diluting the 5x Kinase Buffer 1 with water.

Prepare the test inhibitor solution by diluting Rsk4-IN-1 in 1x Kinase Buffer to the desired

concentrations.

Add 5 µL of the test inhibitor solution to the wells of the 96-well plate. For the positive control,

add 5 µL of 1x Kinase Buffer. For the "blank" control, add 5 µL of 1x Kinase Buffer.

Prepare a master mix of RSK4 enzyme by diluting it in 1x Kinase Buffer. Add 10 µL of the

diluted enzyme to the wells containing the test inhibitor and the positive control. To the

"blank" wells, add 10 µL of 1x Kinase Buffer.
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Prepare a master mix of substrate and ATP by diluting them in 1x Kinase Buffer. Initiate the

reaction by adding 10 µL of this master mix to all wells.

Incubate the plate at 30°C for 45 minutes.

After incubation, add 25 µL of ADP-Glo™ Reagent to each well.

Incubate the plate at room temperature for 40 minutes.

Add 50 µL of Kinase Detection Reagent to each well.

Incubate the plate at room temperature for 30 minutes.

Measure the luminescence using a microplate reader.

The amount of ADP produced is proportional to the kinase activity, and the luminescence

signal is inversely correlated with the amount of ADP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b12429727?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC400469/
https://pmc.ncbi.nlm.nih.gov/articles/PMC400469/
https://www.medchemexpress.com/Targets/Ribosomal%20S6%20Kinase%20(RSK)/rsk4.html
https://pubmed.ncbi.nlm.nih.gov/15632195/
https://pubmed.ncbi.nlm.nih.gov/15632195/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/135/419/r8157dat.pdf
https://www.benchchem.com/product/b12429727#rsk4-in-1-chemical-structure-and-properties
https://www.benchchem.com/product/b12429727#rsk4-in-1-chemical-structure-and-properties
https://www.benchchem.com/product/b12429727#rsk4-in-1-chemical-structure-and-properties
https://www.benchchem.com/product/b12429727#rsk4-in-1-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12429727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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